Cas no 2228063-55-4 (rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid)

• Product Name: rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid
• CAS No: 2228063-55-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6381577
• PubChem ID: 165569636
• Update Time: 2025-05-26

rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid
• rac-3-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid
• EN300-1565948
• 2228063-55-4

• Inchi： 1S/C27H32N2O5/c1-2-17(15-25(30)31)28-26(32)22-13-7-8-14-24(22)29-27(33)34-16-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-6,9-12,17,22-24H,2,7-8,13-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17?,22-,24+/m1/s1
• InChI Key： WGTBELLEMVXBOF-JULHGLQNSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCCC[C@H]1C(NC(CC(=O)O)CC)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid

Racemic 3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic Acid (CAS No. 2228063-55-4)

The compound racemic 3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid (CAS No. 2228063-55-4) is a complex organic molecule with significant potential in the fields of drug discovery and materials science. This compound, characterized by its intricate stereochemistry and functional groups, has garnered attention due to its unique properties and applications in modern research.

At its core, this molecule features a cyclohexane ring system with specific stereochemical configurations at the 1R and 2S positions. The presence of a fluorenylmethoxycarbonyl (Fmoc) group introduces a protective functionality that is widely utilized in peptide synthesis. This protective group plays a crucial role in controlling the reactivity of the amine during synthetic processes, making it a valuable tool in organic synthesis.

The pentanoic acid moiety attached to the cyclohexane ring adds another layer of complexity to this molecule. This functional group not only contributes to the overall acidity of the compound but also serves as a potential site for further chemical modifications. Recent studies have highlighted the importance of such carboxylic acid groups in enhancing bioavailability and stability in biological systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and peptide coupling reactions. The use of Fmoc protection allows for precise control over the reaction sequence, ensuring high yields and purity. Researchers have optimized these synthetic routes to minimize side reactions and maximize scalability, making this compound accessible for large-scale production.

From an applications perspective, this compound has shown promise in several areas. In drug discovery, its stereochemistry and functional groups make it an ideal candidate for exploring enantioselective interactions with biological targets. Recent studies have demonstrated its potential as a lead compound in anti-inflammatory and anticancer drug development.

In materials science, the Fmoc group's photolabile properties have been leveraged to create responsive materials. By incorporating this compound into polymer networks, researchers have developed stimuli-responsive systems that can undergo structural changes upon exposure to light or other external stimuli.

The latest advancements in computational chemistry have further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, enabling more accurate predictions of its behavior in different chemical environments.

In conclusion, racemic 3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid (CAS No. 2228063-55-4) stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique combination of stereochemistry and functional groups positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and materials science.